Cas no 146142-94-1 ((4S)-4-Hydroxy-4-(1H-indol-3-ylmethyl)-L-Glutamic Acid)

(4S)-4-Hydroxy-4-(1H-indol-3-ylmethyl)-L-Glutamic Acid is a specialized glutamate derivative featuring a hydroxyl group and an indole moiety at the C4 position. This compound is of interest in biochemical and pharmacological research due to its structural similarity to endogenous neurotransmitters and potential role in modulating glutamate receptor activity. Its chiral (4S) configuration ensures stereospecific interactions with biological targets, while the indole group may confer unique binding properties. The compound serves as a valuable intermediate in synthetic organic chemistry and neuroscience studies, particularly in investigating excitatory amino acid pathways. Its high purity and well-defined stereochemistry make it suitable for mechanistic studies and structure-activity relationship analyses.

(4S)-4-Hydroxy-4-(1H-indol-3-ylmethyl)-L-Glutamic Acid structure

146142-94-1 structure

Product Name:(4S)-4-Hydroxy-4-(1H-indol-3-ylmethyl)-L-Glutamic Acid

CAS No:146142-94-1

MF:C₁₄H₁₆N₂O₅

MW:292.287243843079

CID:209031

PubChem ID:9860847

Update Time:2025-05-27

(4S)-4-Hydroxy-4-(1H-indol-3-ylmethyl)-L-Glutamic Acid Chemical and Physical Properties

Names and Identifiers

- L-Glutamic acid,4-hydroxy-4-(1H-indol-3-ylmethyl)-, (4S)-
- (2S,4S)-4-amino-2-hydroxy-2-(1H-indol-3-ylmethyl)pentanedioic acid
- (2S,4S)-2-Amino-4-carboxy-4-hydroxy-5-(3-indolyl)pentanoic acid
- Monatin
- TL342VQ3GR
- Q754363
- (2S,4S)-2-((1H-Indol-3-yl)methyl)-4-amino-2-hydroxypentanedioic acid
- (2S,4S)-4-hydroxy-4-(indol-3-ylmethyl)glutamic acid
- 146142-94-1
- RMLYXMMBIZLGAQ-HZMBPMFUSA-N
- DTXSID60432020
- L-Glutamic acid, 4-hydroxy-4-(1H-indol-3-ylmethyl)-, (4S)-
- (2R,4S)-4-AZANYL-2-(1H-INDOL-3-YLMETHYL)-2-OXIDANYL-PENTANEDIOIC ACID
- AKOS005145817
- SCHEMBL2700624
- Monatin, (2S,4S)-
- (4S)-4-Hydroxy-4-(1H-indol-3-ylmethyl)-L-glutamic acid
- (4S)-4-Hydroxy-4-(1H-indol-3-ylmethyl)-L-Glutamic Acid
- Inchi： 1S/C14H16N2O5/c15-10(12(17)18)6-14(21,13(19)20)5-8-7-16-11-4-2-1-3-9(8)11/h1-4,7,10,16,21H,5-6,15H2,(H,17,18)(H,19,20)/t10-,14-/m0/s1
- InChI Key： RMLYXMMBIZLGAQ-HZMBPMFUSA-N
- SMILES： O[C@](C(=O)O)(C[C@@H](C(=O)O)N)CC1=CNC2C=CC=CC1=2

Computed Properties

Exact Mass: 292.10592162g/mol
Monoisotopic Mass: 292.10592162g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 416
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.2
Topological Polar Surface Area: 137Å²

Experimental Properties

Density: 1.525

(4S)-4-Hydroxy-4-(1H-indol-3-ylmethyl)-L-Glutamic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H429410-0.5mg	(4S)-4-Hydroxy-4-(1H-indol-3-ylmethyl)-L-Glutamic Acid	146142-94-1	0.5mg	$ 170.00	2022-06-04
TRC	H429410-2.5mg	(4S)-4-Hydroxy-4-(1H-indol-3-ylmethyl)-L-Glutamic Acid	146142-94-1	2.5mg	$953.00	2023-05-18
TRC	H429410-5mg	(4S)-4-Hydroxy-4-(1H-indol-3-ylmethyl)-L-Glutamic Acid	146142-94-1	5mg	$1642.00	2023-05-18
TRC	H429410-.5mg	(4S)-4-Hydroxy-4-(1H-indol-3-ylmethyl)-L-Glutamic Acid	146142-94-1	5mg	$207.00	2023-05-18
TRC	H429410-25mg	(4S)-4-Hydroxy-4-(1H-indol-3-ylmethyl)-L-Glutamic Acid	146142-94-1	25mg	$ 27000.00	2023-09-07